5-(2,3-Difluorophenyl)nicotinaldehyde

• IUPAC Name: 5-(2,3-difluorophenyl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C12H7F2NO/c13-11-3-1-2-10(12(11)14)9-4-8(7-16)5-15-6-9/h1-7H
• InChI Key: LESWADRWPUFHJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CN=CC(=C2)C=O
• Molecular Formula: C12H7F2NO
• DSSTOX Substance ID: DTXSID50646992
• Molecular Weight: 219.19 g/mol
• CAS No.: 887973-80-0

Description

5-(2,3-Difluorophenyl)nicotinaldehyde is an organic compound with the molecular formula C12H7F2NO It is a derivative of nicotinaldehyde, where the phenyl ring is substituted with two fluorine atoms at the 2 and 3 positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,3-Difluorophenyl)nicotinaldehyde typically involves the reaction of 2,3-difluorobenzaldehyde with nicotinic acid derivatives. One common method is the Vilsmeier-Haack reaction, where 2,3-difluorobenzaldehyde is treated with phosphorus oxychloride (POCl3) and dimethylformamide (DMF) to form the corresponding chloroformate intermediate. This intermediate then reacts with nicotinic acid to yield this compound.

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

5-(2,3-Difluorophenyl)nicotinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: KMnO4 in an aqueous medium or CrO3 in acetic acid.

Reduction: NaBH4 in methanol or LiAlH4 in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products

Oxidation: 5-(2,3-Difluorophenyl)nicotinic acid.

Reduction: 5-(2,3-Difluorophenyl)nicotinyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-(2,3-Difluorophenyl)nicotinaldehyde has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and metabolic pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 5-(2,3-Difluorophenyl)nicotinaldehyde involves its interaction with specific molecular targets, such as enzymes and receptors. The compound’s aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to the modulation of their activity. The fluorine atoms enhance the compound’s stability and bioavailability, making it a valuable tool in biochemical research.

Comparison with Similar Compounds

Similar Compounds

5-(2,3-Dichlorophenyl)nicotinaldehyde: Similar structure but with chlorine atoms instead of fluorine.

5-(2,3-Dimethylphenyl)nicotinaldehyde: Similar structure but with methyl groups instead of fluorine.

5-(2,3-Dimethoxyphenyl)nicotinaldehyde: Similar structure but with methoxy groups instead of fluorine.

Uniqueness

5-(2,3-Difluorophenyl)nicotinaldehyde is unique due to the presence of fluorine atoms, which impart distinct electronic properties and reactivity. Fluorine atoms increase the compound’s lipophilicity and metabolic stability, making it more suitable for certain applications compared to its analogs.